Cas no 5732-97-8 (2-Oxabicyclo[2.2.1]heptan-3-one)
5732-97-8 structure
Product Name:2-Oxabicyclo[2.2.1]heptan-3-one
2-Oxabicyclo[2.2.1]heptan-3-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Oxabicyclo[2.2.1]heptan-3-one
- 3-oxabicyclo[2.2.1]heptan-2-one
- (+-)-2-Oxa-norbornan-3-on
- (+-)-2-oxa-norbornan-3-one
- 2-oxa-bicyclo[2.2.1]heptan-3-one
- 2-Oxa-bicyclo< 2.2.1> heptan-3-on
- AC1L62O9
- AC1Q6HLQ
- AR-1E4544
- CTK1H4504
- NSC44109
- SureCN1300624
- Cyclopentanecarboxylic acid, 3alpha-hydroxy-, gamma-lactone
- 5732-97-8
- DTXSID00286185
- CS-0185273
- NSC-44109
- P17974
- SCHEMBL1300624
- oxabicyclo[2.2.1]heptanone
- NSC 44109
-
- Inchi: 1S/C6H8O2/c7-6-4-1-2-5(3-4)8-6/h4-5H,1-3H2
- InChI Key: PXIPIYIAXWNZCU-UHFFFAOYSA-N
- SMILES: O1C(C2CCC1C2)=O
Computed Properties
- Exact Mass: 112.05244
- Monoisotopic Mass: 112.052
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.208±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 53.7-54.5 ºC
- Boiling Point: 92-93 ºC (10 Torr)
- Flash Point: 98.1±15.9 ºC,
- Refractive Index: 1.503
- Solubility: Slightly soluble (9.4 g/l) (25 º C),
- PSA: 26.3
- LogP: 0.71190
2-Oxabicyclo[2.2.1]heptan-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB94154-1G |
2-oxabicyclo[2.2.1]heptan-3-one |
5732-97-8 | 97% | 1g |
¥ 2,237.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB94154-5G |
2-oxabicyclo[2.2.1]heptan-3-one |
5732-97-8 | 97% | 5g |
¥ 6,718.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB94154-10G |
2-oxabicyclo[2.2.1]heptan-3-one |
5732-97-8 | 97% | 10g |
¥ 11,200.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB94154-100mg |
2-oxabicyclo[2.2.1]heptan-3-one |
5732-97-8 | 97% | 100mg |
¥672.0 | 2024-04-18 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB94154-250mg |
2-oxabicyclo[2.2.1]heptan-3-one |
5732-97-8 | 97% | 250mg |
¥897.0 | 2024-04-18 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB94154-500mg |
2-oxabicyclo[2.2.1]heptan-3-one |
5732-97-8 | 97% | 500mg |
¥1491.0 | 2024-04-18 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB94154-1g |
2-oxabicyclo[2.2.1]heptan-3-one |
5732-97-8 | 97% | 1g |
¥2237.0 | 2024-04-18 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB94154-5g |
2-oxabicyclo[2.2.1]heptan-3-one |
5732-97-8 | 97% | 5g |
¥6719.0 | 2024-04-18 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB94154-10g |
2-oxabicyclo[2.2.1]heptan-3-one |
5732-97-8 | 97% | 10g |
¥11199.0 | 2024-04-18 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB94154-100.0mg |
2-oxabicyclo[2.2.1]heptan-3-one |
5732-97-8 | 97% | 100.0mg |
¥672.0000 | 2025-04-11 |
2-Oxabicyclo[2.2.1]heptan-3-one Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:5732-97-8)2-Oxabicyclo[2.2.1]heptan-3-one
Order Number:A1088345
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:32
Price ($):299.0
Email:sales@amadischem.com
2-Oxabicyclo[2.2.1]heptan-3-one Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:5732-97-8)2-Oxabicyclo[2.2.1]heptan-3-one
Purity:99%
Quantity:1g
Price ($):299.0